Cas no 850589-55-8 (3-Fluoro-5-(2,2,2-trifluoroethoxy)phenylboronic acid)

• Product Name: 3-Fluoro-5-(2,2,2-trifluoroethoxy)phenylboronic acid
• CAS No: 850589-55-8
• MF: C₈H₇BF₄O₃
• MW: 237.943996667862
• MDL: MFCD09475814
• CID: 716968
• PubChem ID: 44717684
• Update Time: 2025-11-01

3-Fluoro-5-(2,2,2-trifluoroethoxy)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-Fluoro-5-(2,2,2-trifluoroethoxy)phenyl)boronic acid
• [3-fluoro-5-(2,2,2-trifluoroethoxy)phenyl]boronic acid
• 3-Fluoro-5-(2,2,2-trifluoroethoxy)phenylboronic acid
• Boronic acid,B-[3-fluoro-5-(2,2,2-trifluoroethoxy)phenyl]-
• (2,2,2-Trifluoroethyl) (3-borono-5-fluorophenyl)ether
• 3-Fluoro-5-(2,2,2-trifluoroethoxy)benzeneboronic acid
• 3-Fluoro-5-(2,2,2-trifluoroethoxy)benzeneboronic acid 98%
• 3-Fluoro-5-(2,2,2-trifluoroethoxy)benzeneboronicacid98%
• Boronic acid, B-[3-fluoro-5-(2,2,2-trifluoroethoxy)phenyl]-
• PNKCVIOQOZYOLD-UHFFFAOYSA-N
• (3-Fluoro-5-(2,2,2-trifluoroethoxy)phenyl)boronicacid
• DTXSID10660290
• AT34802
• CS-0174472
• AKOS015853164
• MFCD09475814
• SCHEMBL2560890
• DB-348203
• BS-25894
• 850589-55-8

• MDL： MFCD09475814
• Inchi： 1S/C8H7BF4O3/c10-6-1-5(9(14)15)2-7(3-6)16-4-8(11,12)13/h1-3,14-15H,4H2
• InChI Key： PNKCVIOQOZYOLD-UHFFFAOYSA-N
• SMILES： B(C1=CC(OCC(F)(F)F)=CC(F)=C1)(O)O

Computed Properties

• Exact Mass: 238.04200
• Monoisotopic Mass: 238.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 296.8±50.0 °C at 760 mmHg
• Flash Point: 133.3±30.1 °C
• Refractive Index: 1.449
• PSA: 49.69000
• LogP: 0.44660
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• pka: 6.85±0.10(Predicted)

3-Fluoro-5-(2,2,2-trifluoroethoxy)phenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 3-Fluoro-5-(2,2,2-trifluoroethoxy)phenylboronic acid

3-Fluoro-5-(2,2,2-trifluoroethoxy)phenylboronic acid (CAS No. 850589-55-8): An Overview

3-Fluoro-5-(2,2,2-trifluoroethoxy)phenylboronic acid (CAS No. 850589-55-8) is a versatile compound that has gained significant attention in the fields of organic synthesis and medicinal chemistry. This boronic acid derivative is characterized by its unique functional groups, which include a fluorinated aryl ring and a trifluoroethoxy substituent. These features make it an attractive building block for the synthesis of complex molecules with potential applications in pharmaceuticals and materials science.

The 3-fluorophenyl moiety in this compound is known for its ability to modulate the electronic properties of the molecule, making it useful in the design of drugs with improved pharmacokinetic profiles. The trifluoroethoxy group, on the other hand, enhances the lipophilicity and metabolic stability of the compound, which are crucial factors in drug development. The presence of the boronic acid functional group allows for facile coupling reactions, such as Suzuki-Miyaura cross-coupling, which are widely used in the synthesis of biologically active compounds.

Recent research has highlighted the potential of 3-Fluoro-5-(2,2,2-trifluoroethoxy)phenylboronic acid in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of novel antiviral agents. The compound's ability to undergo efficient cross-coupling reactions enabled the rapid synthesis of a library of derivatives, which were subsequently screened for their antiviral activity against several viral strains. The results showed that several derivatives exhibited potent antiviral activity with low cytotoxicity, making them promising candidates for further development.

In another study published in Organic Letters, researchers explored the use of 3-Fluoro-5-(2,2,2-trifluoroethoxy)phenylboronic acid in the synthesis of fluorescent probes for bioimaging applications. The unique electronic properties of the compound allowed for the design of probes with high quantum yields and excellent photostability. These probes were successfully used to visualize cellular processes with high spatial and temporal resolution, demonstrating their potential in biomedical research.

The synthetic versatility of 3-Fluoro-5-(2,2,2-trifluoroethoxy)phenylboronic acid has also been leveraged in materials science. A recent publication in Advanced Materials reported its use as a building block for the synthesis of conjugated polymers with tunable electronic properties. The resulting polymers exhibited excellent charge transport characteristics and were used to fabricate organic field-effect transistors (OFETs) with high performance metrics. This work highlights the potential of this compound in the development of advanced electronic materials.

In addition to its synthetic applications, 3-Fluoro-5-(2,2,2-trifluoroethoxy)phenylboronic acid has been studied for its biological activities. A study published in Bioorganic & Medicinal Chemistry Letters investigated its potential as an inhibitor of specific enzymes involved in cancer progression. The compound was found to effectively inhibit these enzymes at low concentrations, suggesting its potential as a lead compound for further drug development efforts.

The safety and environmental impact of 3-Fluoro-5-(2,2,2-trifluoroethoxy)phenylboronic acid have also been evaluated. Toxicological studies have shown that it exhibits low toxicity and is environmentally benign when handled properly. This makes it a suitable candidate for large-scale production and industrial applications.

In conclusion, 3-Fluoro-5-(2,2,2-trifluoroethoxy)phenylboronic acid (CAS No. 850589-55-8) is a highly versatile compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and bioimaging. Its unique combination of functional groups makes it an attractive building block for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in various scientific fields.